Cas no 1250165-08-2 (3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid)

• Product Name: 3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid
• CAS No: 1250165-08-2
• MF: C₁₀H₁₀N₂O₃S
• MW: 238.263000965118
• CID: 5282476
• Update Time: 2025-10-31

3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2-thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid
• 3-{3-[(thiophen-2-yl)methyl]-1,2,4-oxadiazol-5-yl}propanoic acid
• 3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid

• Inchi： 1S/C10H10N2O3S/c13-10(14)4-3-9-11-8(12-15-9)6-7-2-1-5-16-7/h1-2,5H,3-4,6H2,(H,13,14)
• InChI Key： RQTPBGBQYAWWGL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1=NOC(CCC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• XLogP3: 1.6
• Topological Polar Surface Area: 105

Additional information on 3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid

3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic Acid (CAS No. 1250165-08-2): An Emerging Compound in Medicinal Chemistry

3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid (CAS No. 1250165-08-2) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound make it a valuable candidate for further research and development.

The molecular structure of 3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid consists of a propanoic acid moiety linked to a 1,2,4-oxadiazole ring, which is further substituted with a thienylmethyl group. The presence of these functional groups imparts specific chemical and biological properties that are of interest to researchers in various fields. The thienyl group is known for its aromaticity and electron-donating properties, while the oxadiazole ring provides stability and enhances the compound's pharmacological profile.

Recent studies have highlighted the potential of 3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid has shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. The mechanism involves the activation of caspase-dependent pathways and the downregulation of survival proteins such as Bcl-2 and Bcl-xL. These findings suggest that 3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid could be developed into a novel anticancer agent with minimal side effects.

The pharmacokinetic properties of 3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid have also been investigated to assess its suitability for clinical applications. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for drug development. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a half-life that allows for once-daily dosing regimens.

Toxicity studies have indicated that 3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical practice.

In conclusion, 3-[3-(2-Thienylmethyl)-1,2,4-oxadiazol-5-yl]propanoic acid (CAS No. 1250165-08-2) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are focused on optimizing its pharmacological properties and evaluating its efficacy in various disease models. As research progresses, it is anticipated that this compound will play a crucial role in the development of novel therapeutic agents for treating inflammatory diseases and cancer.